Cas no 2442597-70-6 (3,4,6,7-Tetrahydro-pyrano[3,4-d]imidazole hydrochloride)

• Product Name: 3,4,6,7-Tetrahydro-pyrano[3,4-d]imidazole hydrochloride
• CAS No: 2442597-70-6
• MF: C₆H₉ClN₂O
• MW: 160.60
• MDL: MFCD32690858
• CID: 5088284
• Update Time: 2025-08-02

3,4,6,7-Tetrahydro-pyrano[3,4-d]imidazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,4,6,7-Tetrahydro-pyrano[3,4-d]imidazole hydrochloride

• MDL： MFCD32690858
• Inchi： 1S/C6H8N2O.ClH/c1-2-9-3-6-5(1)7-4-8-6;/h4H,1-3H2,(H,7,8);1H
• InChI Key： AJWIHVNPVFVBCR-UHFFFAOYSA-N
• SMILES： C1OCCC2NC=NC1=2.Cl

Additional information on 3,4,6,7-Tetrahydro-pyrano[3,4-d]imidazole hydrochloride

Recent Advances in the Study of 3,4,6,7-Tetrahydro-pyrano[3,4-d]imidazole Hydrochloride (CAS: 2442597-70-6)

The compound 3,4,6,7-Tetrahydro-pyrano[3,4-d]imidazole hydrochloride (CAS: 2442597-70-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyrano-imidazole scaffold, has shown promising potential in various therapeutic applications, including but not limited to, kinase inhibition and antimicrobial activity. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the most notable advancements in the study of this compound is its role as a kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often implicated in diseases such as cancer and inflammatory disorders. Researchers have demonstrated that 3,4,6,7-Tetrahydro-pyrano[3,4-d]imidazole hydrochloride exhibits selective inhibition against specific kinase targets, making it a valuable candidate for drug development. Structural-activity relationship (SAR) studies have further refined its potency and selectivity, paving the way for the design of next-generation kinase inhibitors.

In addition to its kinase inhibitory properties, recent investigations have highlighted the antimicrobial potential of this compound. Preliminary in vitro studies have shown efficacy against a range of bacterial and fungal pathogens, including drug-resistant strains. The mechanism of action appears to involve disruption of microbial cell wall synthesis and interference with essential metabolic pathways. These findings suggest that 3,4,6,7-Tetrahydro-pyrano[3,4-d]imidazole hydrochloride could serve as a scaffold for developing novel antimicrobial agents, addressing the growing challenge of antibiotic resistance.

The synthetic chemistry of this compound has also seen significant progress. Researchers have developed more efficient and scalable synthetic routes, reducing the cost and complexity of production. Key improvements include the use of catalytic asymmetric synthesis to achieve high enantiomeric purity, which is crucial for its pharmacological activity. These advancements not only facilitate further research but also enhance the feasibility of large-scale manufacturing for clinical applications.

Despite these promising developments, challenges remain. The pharmacokinetic profile of 3,4,6,7-Tetrahydro-pyrano[3,4-d]imidazole hydrochloride, including its bioavailability and metabolic stability, requires further optimization. Ongoing preclinical studies aim to address these issues, with a focus on improving its drug-like properties. Additionally, comprehensive toxicological evaluations are necessary to ensure its safety profile before advancing to clinical trials.

In conclusion, 3,4,6,7-Tetrahydro-pyrano[3,4-d]imidazole hydrochloride (CAS: 2442597-70-6) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its dual potential as a kinase inhibitor and antimicrobial agent, coupled with advancements in synthetic chemistry, positions it as a compelling candidate for further investigation. Continued research efforts will be essential to fully unlock its therapeutic potential and translate these findings into clinical applications.